3,4-Difluoro-6-methyl-phenyl formate

• IUPAC Name: (4,5-difluoro-2-methylphenyl) formate
• InChI: InChI=1S/C8H6F2O2/c1-5-2-6(9)7(10)3-8(5)12-4-11/h2-4H,1H3
• InChI Key: DVKOBBUKYIAYSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC=O)F)F
• Molecular Formula: C8H6F2O2
• Molecular Weight: 172.13 g/mol

Description

3,4-Difluoro-6-methyl-phenyl formate, commonly known as DFMF, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a versatile compound and has been used in a variety of laboratory experiments. It has been used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a starting material in pharmaceutical synthesis. DFMF is also known for its ability to act as a chelating agent, and it has been used in the study of biochemical and physiological processes.

Scientific Research Applications

DFMF has a wide range of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a starting material in pharmaceutical synthesis. It has also been used in the study of biochemical and physiological processes. It has been used as a chelating agent to study the binding of metals to proteins and other molecules. It has also been used as an inhibitor of enzymes, as a fluorescent probe, and as a substrate for metabolic studies.

Mechanism of Action

DFMF acts as a chelating agent by forming a stable complex with metal ions. This complex can then bind to proteins and other molecules, allowing for the study of the binding of metals to proteins and other molecules. DFMF can also act as an inhibitor of enzymes by forming a complex with the active site of the enzyme and preventing the enzyme from binding to its substrate. It can also act as a fluorescent probe, allowing for the study of the structure and dynamics of proteins and other molecules.
Biochemical and Physiological Effects
DFMF has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase and carbonic anhydrase. It has also been shown to bind to metal ions such as copper, iron, and zinc. It has been shown to induce the release of calcium ions from cells, which may have implications for the study of calcium signaling pathways.

Advantages and Limitations for Lab Experiments

DFMF has several advantages for laboratory experiments. It is a relatively inexpensive compound and is readily available. It is also a versatile compound and can be used in a variety of experiments. The main limitation of DFMF is that it is a relatively unstable compound and can degrade over time. It is also sensitive to light and should be stored in a dark place.

Future Directions

DFMF has the potential to be used in a variety of future research applications. It could be used to study the binding of metals to proteins and other molecules, as well as the structure and dynamics of proteins and other molecules. It could also be used to study the effects of calcium signaling pathways. It could also be used to study the effects of enzyme inhibitors on biochemical pathways. Additionally, DFMF could be used as a starting material for the synthesis of new drugs and other compounds.

Synthesis Methods

DFMF can be synthesized in several ways, but the most common method involves the reaction of 3,4-difluorobenzaldehyde and 4-methyl-2-pentanone. The reaction takes place in an aqueous medium in the presence of a base such as sodium hydroxide. The reaction produces a mixture of DFMF and 4-methyl-2-pentanone. The mixture can then be separated by distillation and the DFMF can be isolated.